Cas no 16499-41-5 (7-Methoxy-2-methylquinazoline)

• Product Name: 7-Methoxy-2-methylquinazoline
• CAS No: 16499-41-5
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 4821707
• Update Time: 2025-09-18

7-Methoxy-2-methylquinazoline Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-2-methylquinazoline
• Quinazoline, 7-methoxy-2-methyl-
• 7-Methoxy-2-methylquinazoline

• Inchi： 1S/C10H10N2O/c1-7-11-6-8-3-4-9(13-2)5-10(8)12-7/h3-6H,1-2H3
• InChI Key： GVKLOSOKXIHFBB-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=CN=C(C)N=C2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 1.9
• Topological Polar Surface Area: 35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 7-Methoxy-2-methylquinazoline

7-Methoxy-2-methylquinazoline (CAS No. 16499-41-5): A Comprehensive Overview

7-Methoxy-2-methylquinazoline (CAS No. 16499-41-5) is a specialized quinazoline derivative that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its methoxy and methyl substituents, exhibits unique properties that make it valuable in various applications. With the growing interest in heterocyclic compounds and their role in drug discovery, 7-Methoxy-2-methylquinazoline stands out as a promising candidate for further exploration.

The molecular structure of 7-Methoxy-2-methylquinazoline features a quinazoline core, which is a bicyclic system composed of a benzene ring fused to a pyrimidine ring. The addition of a methoxy group at the 7-position and a methyl group at the 2-position enhances its chemical reactivity and potential biological activity. Researchers are particularly interested in this compound due to its potential applications in medicinal chemistry, where it could serve as a building block for novel therapeutics.

One of the most frequently asked questions about 7-Methoxy-2-methylquinazoline is its role in drug development. Recent studies have highlighted the importance of quinazoline derivatives in targeting specific enzymes and receptors, making them valuable in the treatment of various diseases. For instance, 7-Methoxy-2-methylquinazoline has been investigated for its potential as a kinase inhibitor, which could be relevant in oncology research. This aligns with the current trend of exploring small-molecule inhibitors for personalized medicine.

In addition to its pharmaceutical applications, 7-Methoxy-2-methylquinazoline is also utilized in organic synthesis as an intermediate. Its unique structure allows for further functionalization, enabling chemists to create a wide range of derivatives with tailored properties. This versatility makes it a sought-after compound in academic and industrial laboratories. Moreover, the demand for high-purity 7-Methoxy-2-methylquinazoline has increased, driven by the need for reliable standards in analytical chemistry and quality control.

The synthesis of 7-Methoxy-2-methylquinazoline typically involves multi-step reactions, starting from readily available precursors. Researchers often employ microwave-assisted synthesis or catalytic methods to improve yield and efficiency. These advancements reflect the broader shift toward green chemistry and sustainable practices in the chemical industry. As environmental concerns grow, the development of eco-friendly synthetic routes for compounds like 7-Methoxy-2-methylquinazoline has become a hot topic.

Another area of interest is the spectroscopic characterization of 7-Methoxy-2-methylquinazoline. Techniques such as NMR, IR spectroscopy, and mass spectrometry are commonly used to confirm its structure and purity. These methods are essential for ensuring the compound's suitability for research and industrial applications. With the rise of AI-driven drug discovery, accurate data on quinazoline derivatives like 7-Methoxy-2-methylquinazoline is increasingly valuable for predictive modeling and virtual screening.

The market for 7-Methoxy-2-methylquinazoline is expected to grow, particularly in regions with strong pharmaceutical and biotechnology sectors. Companies specializing in fine chemicals and custom synthesis are actively expanding their portfolios to include this compound. Additionally, the rise of contract research organizations (CROs) has created new opportunities for the supply and application of 7-Methoxy-2-methylquinazoline in collaborative projects.

In summary, 7-Methoxy-2-methylquinazoline (CAS No. 16499-41-5) is a versatile and promising compound with applications spanning drug discovery, organic synthesis, and analytical chemistry. Its unique structural features and potential biological activities make it a subject of ongoing research. As the scientific community continues to explore heterocyclic compounds, 7-Methoxy-2-methylquinazoline is poised to play a significant role in advancing both academic and industrial innovations.